Cas no 359804-21-0 (2-(pyrrolidin-2-yl)-1,3-benzothiazole)
2-(pyrrolidin-2-yl)-1,3-benzothiazole Chemical and Physical Properties
Names and Identifiers
-
- 2-(3,4-dihydro-2h-quinolin-1-yl)-ethylamine dihydrochloride
- 2-(2-pyrrolidinyl)Benzothiazole
- 2-(3,4-DIHYDRO-2H-QUINOLIN-1-YL)ETHYLAMINE DIHYDROCHLORIDE,
- 2-pyrrolidin-2-yl-1,3-benzothiazole
- 2-Pyrrolidin-2-yl-benzothiazole
- 2-(1H-PYRROL-3-YL)-QUINOLINE-4-CARBOXYLIC ACID
- 2-(pyrrolidin-2-yl)-1,3-benzothiazole
- 2-(pyrrolidin-2-yl)benzo[d]thiazole
- BBL013120
- 359804-21-0
- DB-069286
- SR-01000050413
- G54670
- EN300-34240
- NS-02155
- STK352025
- AKOS000201632
- AB21706
- CHEMBL3769946
- 2-pyrrolidin-2-yl-benzothiazole, AldrichCPR
- HMS3468P14
- SR-01000050413-1
- MFCD05262950
- F2124-0730
- AKOS016040150
- Oprea1_571995
- SCHEMBL2636597
- Z56968544
- ALBB-000086
- SDCCGSBI-0658594.P001
-
- MDL: MFCD05262950
- Inchi: 1S/C11H12N2S/c1-2-6-10-8(4-1)13-11(14-10)9-5-3-7-12-9/h1-2,4,6,9,12H,3,5,7H2
- InChI Key: YTKAWFHOEDFUOP-UHFFFAOYSA-N
- SMILES: S1C2C=CC=CC=2N=C1C1CCCN1
Computed Properties
- Exact Mass: 204.07200
- Monoisotopic Mass: 204.07211956g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 210
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 53.2Ų
Experimental Properties
- PSA: 53.16000
- LogP: 3.04960
2-(pyrrolidin-2-yl)-1,3-benzothiazole Customs Data
- HS CODE:2934200090
- Customs Data:
China Customs Code:
2934200090Overview:
2934200090. Other compounds containing a benzothiazole ring. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934200090. other compounds containing in the structure a benzothiazole ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-(pyrrolidin-2-yl)-1,3-benzothiazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A059002749-5g |
2-(Pyrrolidin-2-yl)benzo[d]thiazole |
359804-21-0 | 97% | 5g |
$934.92 | 2023-09-02 | |
| TRC | B526498-50mg |
2-(pyrrolidin-2-yl)-1,3-benzothiazole |
359804-21-0 | 50mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B526498-100mg |
2-(pyrrolidin-2-yl)-1,3-benzothiazole |
359804-21-0 | 100mg |
$ 95.00 | 2022-06-07 | ||
| TRC | B526498-500mg |
2-(pyrrolidin-2-yl)-1,3-benzothiazole |
359804-21-0 | 500mg |
$ 320.00 | 2022-06-07 | ||
| abcr | AB377823-1 g |
2-(Pyrrolidin-2-yl)-1,3-benzothiazole; . |
359804-21-0 | 1 g |
€730.00 | 2023-07-19 | ||
| Chemenu | CM112598-1g |
2-pyrrolidin-2-yl-1,3-benzothiazole |
359804-21-0 | 97% | 1g |
$*** | 2023-05-30 | |
| Chemenu | CM112598-5g |
2-pyrrolidin-2-yl-1,3-benzothiazole |
359804-21-0 | 97% | 5g |
$1073 | 2021-06-09 | |
| Enamine | EN300-34240-0.05g |
2-(pyrrolidin-2-yl)-1,3-benzothiazole |
359804-21-0 | 95.0% | 0.05g |
$108.0 | 2025-03-18 | |
| Enamine | EN300-34240-0.1g |
2-(pyrrolidin-2-yl)-1,3-benzothiazole |
359804-21-0 | 95.0% | 0.1g |
$161.0 | 2025-03-18 | |
| Enamine | EN300-34240-0.25g |
2-(pyrrolidin-2-yl)-1,3-benzothiazole |
359804-21-0 | 95.0% | 0.25g |
$229.0 | 2025-03-18 |
2-(pyrrolidin-2-yl)-1,3-benzothiazole Related Literature
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
Additional information on 2-(pyrrolidin-2-yl)-1,3-benzothiazole
Introduction to 2-(pyrrolidin-2-yl)-1,3-benzothiazole (CAS No. 359804-21-0)
2-(pyrrolidin-2-yl)-1,3-benzothiazole, identified by the chemical identifier CAS No. 359804-21-0, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its unique structural properties and potential biological activities. This compound belongs to the benzothiazole class, which is well-documented for its broad spectrum of pharmacological effects, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of a pyrrolidine moiety in its structure introduces additional functional diversity, making it a promising candidate for further investigation in drug discovery.
The molecular structure of 2-(pyrrolidin-2-yl)-1,3-benzothiazole consists of a benzothiazole core fused with a pyrrolidine ring at the 2-position. This configuration allows for multiple possible interactions with biological targets, including enzymes and receptors. The benzothiazole moiety is known to exhibit electron-deficient characteristics, which can influence its reactivity and binding affinity. Meanwhile, the pyrrolidine ring contributes to the compound's solubility and metabolic stability, factors that are crucial for its potential therapeutic applications.
In recent years, there has been a surge in research focused on developing novel benzothiazole derivatives as pharmacological agents. The structural motif of 2-(pyrrolidin-2-yl)-1,3-benzothiazole has been explored in various contexts, particularly in the search for inhibitors of kinases and other enzymes implicated in cancer progression. Studies have demonstrated that modifications at the pyrrolidine ring can significantly alter the biological activity of benzothiazole derivatives, suggesting that this compound may serve as a scaffold for designing more potent and selective drugs.
One of the most compelling aspects of 2-(pyrrolidin-2-yl)-1,3-benzothiazole is its potential role in modulating signaling pathways associated with inflammation and cell proliferation. Preliminary computational studies have indicated that this compound can interact with specific amino acid residues in target proteins, thereby inhibiting their function. For instance, research has suggested that derivatives of this compound may inhibit Janus kinases (JAKs), which are involved in cytokine signaling and have been implicated in autoimmune diseases. This finding aligns with the growing interest in JAK inhibitors as therapeutic agents for conditions such as rheumatoid arthritis and inflammatory bowel disease.
The synthesis of 2-(pyrrolidin-2-yl)-1,3-benzothiazole involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations. Advances in synthetic methodologies have enabled chemists to produce this compound with greater efficiency, paving the way for large-scale studies and industrial applications.
From a pharmacokinetic perspective, 2-(pyrrolidin-2-yl)-1,3-benzothiazole exhibits promising characteristics that could enhance its suitability as a drug candidate. The presence of both polar and non-polar regions in its structure suggests good bioavailability and distribution within biological systems. Additionally, preliminary toxicity studies have shown that this compound is well-tolerated at moderate doses, although further investigations are necessary to fully assess its safety profile.
The field of medicinal chemistry continues to evolve rapidly, with new tools and techniques being developed to accelerate drug discovery processes. Computational modeling and high-throughput screening have become indispensable in identifying promising candidates like 2-(pyrrolidin-2-yl)-1,3-benzothiazole. These approaches allow researchers to predict biological activity and optimize molecular properties before conducting expensive wet-lab experiments.
In conclusion, 2-(pyrrolidin-2-yl)-1,3-benzothiazole (CAS No. 359804-21-0) represents a fascinating subject of study in pharmaceutical chemistry. Its unique structural features and potential biological activities make it an attractive candidate for further exploration. As research progresses,this compound is likely to contribute valuable insights into the development of novel therapeutic agents targeting various diseases.
359804-21-0 (2-(pyrrolidin-2-yl)-1,3-benzothiazole) Related Products
- 3985-52-2(Formamide,N-[1-(2-benzothiazolyl)ethyl]-)
- 51785-22-9(2-(piperidin-2-yl)-1,3-benzothiazole)
- 1000931-32-7(1-(1,3-benzothiazol-2-yl)-N-methylcyclohexan-1-amine)
- 1185140-60-6(2-Pyrrolidin-2-yl-benzothiazole hemioxalate)
- 1172922-15-4(1-(1,3-Benzothiazol-2-yl)ethyl(methyl)amine Hydrochloride)
- 852940-59-1(1-(1,3-benzothiazol-2-yl)ethyl(methyl)amine)
- 51784-73-7(2-(piperidin-4-yl)-1,3-benzothiazole)
- 483281-68-1(BENZOTHIAZOLE, 2-(2-PIPERIDINYLMETHYL)-)
- 862494-48-2(2-Benzothiazolemethanamine, N-[2-(1-methyl-2-pyrrolidinyl)ethyl]-)
- 1027643-30-6(2-(pyrrolidin-2-yl)-1,3-benzothiazole hydrochloride)